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Compound of Interest

Compound Name:
2-Hydroxy-5-

methylisophthalaldehyde

Cat. No.: B1214215 Get Quote

IUPAC Name: 2-Hydroxy-5-methylbenzene-1,3-dicarbaldehyde

This technical guide provides a comprehensive overview of 2-Hydroxy-5-
methylisophthalaldehyde, a versatile aromatic dialdehyde. The document is intended for

researchers, scientists, and drug development professionals, detailing the compound's

properties, synthesis, and applications, with a focus on its role in the formation of Schiff bases

and its potential biological activities.

Core Compound Information
2-Hydroxy-5-methylisophthalaldehyde, also known by synonyms such as 2,6-diformyl-4-

methylphenol, is a key intermediate in organic synthesis.[1] Its structure, featuring a hydroxyl

group and two aldehyde functionalities on a methylated benzene ring, allows for diverse

chemical modifications and applications.

Physicochemical and Spectroscopic Data
The physicochemical and spectroscopic properties of 2-Hydroxy-5-methylisophthalaldehyde
are summarized in the tables below. This data is crucial for its identification, characterization,

and application in various chemical reactions.

Table 1: Physicochemical Properties of 2-Hydroxy-5-methylisophthalaldehyde
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Property Value Source

IUPAC Name
2-hydroxy-5-methylbenzene-

1,3-dicarbaldehyde
[1]

CAS Number 7310-95-4 [1][2][3]

Molecular Formula C₉H₈O₃ [1][3]

Molecular Weight 164.16 g/mol [1][2]

Appearance
Light yellow to beige crystalline

powder or needles
[4]

Melting Point 128-130 °C [1]

InChI Key
ZBOUXALQDLLARY-

UHFFFAOYSA-N
[2][3]

Table 2: Spectroscopic Data for 2-Hydroxy-5-methylisophthalaldehyde

Spectroscopic Technique Observed Peaks/Regions Source

¹H NMR Spectroscopy

Aldehyde protons (CHO): δ

9.8–10.2 ppm

(singlets)Aromatic protons: δ

6.5–8.0 ppmPhenolic hydroxyl

proton (OH): δ 10–12 ppm

[2]

¹³C NMR Spectroscopy
Data available in spectral

databases
[5][6]

Infrared (IR) Spectroscopy

Aldehyde C=O stretch: ~1680–

1720 cm⁻¹ (strong)Phenolic O-

H stretch: ~3200–3500 cm⁻¹

[2]

Mass Spectrometry Molecular Weight: 164.1580 [3]

Synthesis of 2-Hydroxy-5-methylisophthalaldehyde
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The primary method for synthesizing 2-Hydroxy-5-methylisophthalaldehyde is the Duff

reaction, which involves the formylation of an electron-rich aromatic compound like a phenol

using hexamethylenetetramine (HMTA).[1][2][7]

Experimental Protocol: Duff Reaction
This protocol describes the synthesis of 2-Hydroxy-5-methylisophthalaldehyde from p-

cresol.

Materials:

p-Cresol

Hexamethylenetetramine (HMTA)

Anhydrous glycerol

Glyceroboric acid

Dilute sulfuric acid

Ethanol

Trichloromethane

Procedure:

A mixture of p-cresol and hexamethylenetetramine (in a 1:2 molar ratio) is heated in the

presence of anhydrous glycerol and glyceroboric acid.[2]

The reaction mixture is refluxed at approximately 150-160°C for 2 to 3 hours.[8]

After cooling, the mixture is treated with dilute sulfuric acid to hydrolyze the intermediate.

The product, 2-Hydroxy-5-methylisophthalaldehyde, is then isolated by steam distillation.

[8]

The crude product is filtered and washed with cold ethanol.[2]
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Further purification can be achieved by recrystallization from a suitable solvent system, such

as a 1:5 mixture of trichloromethane and ethanol.[2]

Workflow for the Synthesis of 2-Hydroxy-5-methylisophthalaldehyde

Reactants

Reaction Conditions

Workup & Purificationp-Cresol

Duff Reaction

Hexamethylenetetramine (HMTA)

Glycerol & Glyceroboric Acid

Reflux at 150-160°C

Acid Hydrolysis Steam Distillation Filtration & Washing Recrystallization 2-Hydroxy-5-methyl-
isophthalaldehyde

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-Hydroxy-5-methylisophthalaldehyde via the Duff

reaction.

Applications in Synthesis
The presence of two aldehyde groups makes 2-Hydroxy-5-methylisophthalaldehyde an

excellent building block for the synthesis of more complex molecules, particularly Schiff bases.

Synthesis of Schiff Bases
Schiff bases are formed through the condensation reaction between a primary amine and an

aldehyde.[9] The dialdehyde nature of 2-Hydroxy-5-methylisophthalaldehyde allows for the
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formation of bidentate or polydentate Schiff base ligands, which are crucial in coordination

chemistry for the synthesis of metal complexes.[2][9]

This protocol outlines a general procedure for the synthesis of a Schiff base from 2-Hydroxy-5-
methylisophthalaldehyde and a primary amine.

Materials:

2-Hydroxy-5-methylisophthalaldehyde

Primary amine (e.g., 4-aminopyridine)

Ethanol or Glacial Acetic Acid

Magnetic stirrer

Procedure:

Dissolve 2-Hydroxy-5-methylisophthalaldehyde in a suitable solvent such as ethanol or

glacial acetic acid.[10]

Add the primary amine to the solution in the desired stoichiometric ratio (typically 1:2 for a

dialdehyde).

Stir the reaction mixture at room temperature or under reflux for a period of 1 to 8 hours,

depending on the reactivity of the amine.[10]

The formation of the Schiff base is often indicated by a color change and the precipitation of

a solid product.

The solid product is collected by filtration, washed with a suitable solvent, and dried.[10]

The purity of the synthesized Schiff base can be confirmed by melting point determination

and spectroscopic techniques (FT-IR, NMR).

Workflow for Schiff Base Synthesis
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Caption: General workflow for the synthesis of a Schiff base from 2-Hydroxy-5-
methylisophthalaldehyde.

Biological Activities
While 2-Hydroxy-5-methylisophthalaldehyde itself has reported antioxidant and antimicrobial

properties, much of the research into its biological activity has focused on its derivatives, such

as Schiff bases and their metal complexes.[2][4]

Antimicrobial Activity
Substituted salicylaldehydes and their derivatives have shown potential as antimicrobial

agents.[11] The antimicrobial activity is often attributed to the azomethine group in Schiff

bases, and this activity can be enhanced upon chelation with metal ions.[9] The mechanism of

action may involve the formation of Schiff bases with amino groups on microbial cell surfaces.

[11]
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Table 3: Antimicrobial Activity of Related Compounds

Compound
Type

Target
Organisms

Activity Metric Finding Source

Copper(II) Schiff

Base Complex

Staphylococcus

aureus,

Escherichia coli,

Fungi

IC₅₀

Showed

significant

activity against

both bacteria and

fungi.

[2]

Substituted

Benzaldehydes

Gram-negative

bacteria
MIC

Bactericidal

activity is

dependent on

the substituents

on the aromatic

ring.

[4]

A common method for evaluating antimicrobial activity is the determination of the Minimum

Inhibitory Concentration (MIC) using broth microdilution or agar diffusion methods.[12]

Apoptosis-Inducing Activity
Salicylaldehyde and its derivatives have been investigated for their potential to induce

apoptosis, or programmed cell death, in cancer cells. The mechanism of action is often linked

to the intrinsic or mitochondrial pathway of apoptosis.

Signaling Pathway of Apoptosis

Apoptosis is a highly regulated process involving a cascade of signaling events. The intrinsic

pathway is initiated by cellular stress, leading to the activation of pro-apoptotic proteins like

Bax. Bax activation causes permeabilization of the mitochondrial outer membrane and the

release of cytochrome c into the cytoplasm.[13][14] Cytochrome c then binds to Apaf-1, forming

the apoptosome, which activates caspase-9.[14] Initiator caspase-9, in turn, activates

executioner caspases like caspase-3, which carry out the dismantling of the cell.[15][16]
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Caption: The intrinsic (mitochondrial) pathway of apoptosis potentially induced by

salicylaldehyde derivatives.

Conclusion
2-Hydroxy-5-methylisophthalaldehyde is a valuable and versatile chemical intermediate. Its

synthesis via the Duff reaction is well-established, and its primary application lies in the

straightforward synthesis of a wide array of Schiff base ligands. These ligands and their

corresponding metal complexes exhibit interesting biological activities, including antimicrobial

and potential pro-apoptotic effects, making them promising candidates for further research in

drug development and materials science. This guide provides a foundational understanding for

researchers and scientists working with this compound and its derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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